Cas no 14845-01-3 (1H-Indole,2,3-dihydro-2,3-dimethyl-1-[2-(4-pyridinyl)ethyl]-)

1H-Indole,2,3-dihydro-2,3-dimethyl-1-[2-(4-pyridinyl)ethyl]- structure
14845-01-3 structure
Product Name:1H-Indole,2,3-dihydro-2,3-dimethyl-1-[2-(4-pyridinyl)ethyl]-
CAS No:14845-01-3
MF:C17H20N2
MW:252.354104042053
CID:199923
PubChem ID:203641
Update Time:2025-04-19

1H-Indole,2,3-dihydro-2,3-dimethyl-1-[2-(4-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,2,3-dihydro-2,3-dimethyl-1-[2-(4-pyridinyl)ethyl]-
    • 2,3-dimethyl-1-(2-pyridin-4-ylethyl)-2,3-dihydroindole
    • 1-beta-(Pyridyl-4')-ethyl-2,3-dimethyl-2,3-dihydroindole
    • 2,3-Dimethyl-1-(2-(4-pyridyl)ethyl)indoline
    • DTXSID90933414
    • BRN 0404097
    • Indoline, 2,3-dimethyl-1-(2-(4-pyridyl)ethyl)-
    • 2,3-Dimethyl-1-[2-(pyridin-4-yl)ethyl]-2,3-dihydro-1H-indole
    • 14845-01-3
    • Inchi: 1S/C17H20N2/c1-13-14(2)19(17-6-4-3-5-16(13)17)12-9-15-7-10-18-11-8-15/h3-8,10-11,13-14H,9,12H2,1-2H3
    • InChI Key: KLWAURRNVDIGJR-UHFFFAOYSA-N
    • SMILES: N1(CCC2C=CN=CC=2)C2C=CC=CC=2C(C)C1C

Computed Properties

  • Exact Mass: 252.1628
  • Monoisotopic Mass: 252.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 16.1Ų

Experimental Properties

  • Density: 1.046
  • Boiling Point: 388.7°Cat760mmHg
  • Flash Point: 188.9°C
  • Refractive Index: 1.566
  • PSA: 16.13
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